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Compound of Interest

Compound Name: 2-Hydroxyl emodin-1-methyl ether
CAS No.: 346434-45-5
Cat. No.: B1639126
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxyl emodin-1-methyl ether, more commonly known in scientific literature as
Physcion, is a naturally occurring anthraquinone that has garnered significant interest in the
fields of pharmacology and drug development. This technical guide provides an in-depth
overview of its chemical identity, biological activities, and the molecular pathways it modulates.
The information is tailored for researchers, scientists, and professionals involved in drug
discovery and development, with a focus on its potential as a therapeutic agent.

Chemical Identity
IUPAC Name: 2,6,8-trihydroxy-1-methoxy-3-methylanthracene-9,10-dione
Synonyms:

e Physcion[1]
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Parietin[1]

Rheochrysidin[1]

Emodin 3-methyl ether

1,8-dihydroxy-3-methoxy-6-methylanthracene-9,10-dione

Property Value

CAS Number 521-61-9[1]
Molecular Formula C16H1205[1]
Molecular Weight 284.26 g/mol [1]
Appearance Yellow powder[1]

Insoluble in water, soluble in boiling alcohol,
Solubility benzene, chloroform, ether, acetone, and acetic
acid.[1]

Biological Activities and Quantitative Data

Physcion exhibits a wide range of biological activities, including anti-cancer, anti-inflammatory,
and antimicrobial effects.[1] Its primary mechanism of action in cancer cells is the induction of
apoptosis (programmed cell death) and autophagy.

Anti-proliferative and Cytotoxic Effects

Physcion has demonstrated significant anti-proliferative effects across various cancer cell lines.
The half-maximal inhibitory concentration (IC50) values and other quantitative measures of its
activity are summarized below.
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Signaling Pathways Modulated by Physcion

Physcion exerts its biological effects by modulating several key signaling pathways involved in
cell survival, proliferation, and death.

ROS-Mediated Apoptosis and Autophagy in
Nasopharyngeal Carcinoma

In human nasopharyngeal carcinoma cells (CNE2), physcion treatment leads to an increase in
reactive oxygen species (ROS). This oxidative stress disrupts the miR-27a/ZBTB10 axis,
leading to the repression of the transcription factor Spl. The downregulation of Sp1l is a key
event that triggers both caspase-dependent apoptosis and autophagy.[2]
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Caption: Physcion-induced signaling in nasopharyngeal carcinoma.

AMPK/Sp1l/DNMT1 Pathway in Hepatocellular Carcinoma

In hepatocellular carcinoma (HCC) cell lines, physcion has been shown to induce apoptosis by
upregulating miR-370. This is achieved through the modulation of the AMPK/Sp1/DNMT1

signaling pathway. Physcion activates AMPK, which in turn suppresses the transcription factor
Spl. The repression of Spl leads to a decrease in DNMT1 expression, which ultimately results
in the upregulation of miR-370 and subsequent apoptosis.[5][6]
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Caption: Physcion-modulated pathway in hepatocellular carcinoma.

Experimental Protocols
Cell Viability Assessment using MTT Assay

This protocol is used to determine the cytotoxic effects of physcion on cancer cells.

Materials:
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o 96-well plates

e Cancer cell line of interest

o Complete cell culture medium

e Physcion stock solution (dissolved in DMSO)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO (Dimethyl sulfoxide)[1]

o Phosphate-buffered saline (PBS)
e Microplate reader

Procedure:

e Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 103 to 1 x 10* cells per well in
100 pL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO:z incubator
to allow for cell attachment.

o Treatment: Prepare serial dilutions of physcion in complete medium. Remove the medium
from the wells and add 100 pL of the physcion dilutions. Include a vehicle control (medium
with DMSO) and a blank control (medium only).

 Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO..

o MTT Addition: After the incubation period, add 10 pL of MTT solution to each well and
incubate for an additional 4 hours.

e Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 pL of
DMSO to each well to dissolve the formazan crystals.[1]

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.
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Analysis of Apoptosis by Western Blotting

This protocol is used to detect the expression of key apoptosis-related proteins following
physcion treatment.

Materials:

o 6-well plates

o Cancer cell line of interest

e Physcion

o RIPA lysis buffer with protease and phosphatase inhibitors
o BCA protein assay kit

e SDS-PAGE gels

 PVDF membrane

o Blocking buffer (5% non-fat milk or BSA in TBST)

e Primary antibodies (e.g., anti-cleaved caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, anti-[3-
actin)

e HRP-conjugated secondary antibody

e Enhanced chemiluminescence (ECL) substrate
o Chemiluminescence imaging system
Procedure:

o Cell Treatment and Lysis: Seed cells in 6-well plates and treat with various concentrations of
physcion for the desired time. After treatment, wash the cells with ice-cold PBS and lyse
them with RIPA buffer.
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e Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay.

o SDS-PAGE and Transfer: Denature equal amounts of protein by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

» Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at
room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

e Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the
HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes,
add the ECL substrate and visualize the protein bands using a chemiluminescence imaging

system.

e Analysis: Quantify the band intensities and normalize them to the loading control (e.g., B-
actin).

Experimental Workflow for Investigating Physcion's
Anti-Cancer Effects

The following diagram illustrates a typical workflow for investigating the anti-cancer properties
of physcion.
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Caption: Workflow for studying physcion's anti-cancer effects.

Conclusion

2-Hydroxyl emodin-1-methyl ether (Physcion) is a promising natural compound with well-
documented anti-cancer properties. Its ability to induce apoptosis and autophagy in various
cancer cell lines through the modulation of key signaling pathways, such as those involving
ROS and AMPK, makes it a valuable candidate for further investigation in drug development.
The experimental protocols and data presented in this guide provide a solid foundation for
researchers and scientists to explore the therapeutic potential of this multifaceted molecule.
Further preclinical and clinical studies are warranted to fully elucidate its efficacy and safety
profile for potential use in cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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